Cas no 194851-84-8 (Jujuboside D)

• Product Name: Jujuboside D
• CAS No: 194851-84-8
• MF: C₅₈H₉₄O₂₆
• MW: 1207.35138177872
• CID: 195539
• PubChem ID: 101709344
• Update Time: 2025-05-20

Jujuboside D Chemical and Physical Properties

Names and Identifiers

• Jujuboside D
• a-L-Arabinopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-D-galactopyranosyl-(1®2)-O-[O-b-D-glucopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®2)]-b-D-glucopyranosyl-(1®3)]-
• a-L-Arabinopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a...
• Jujuboside A1,Jujuboside D
• Jujuboside A1
• (3beta,16beta,23R)-16,23:16,30-Diepoxy-20-hydroxydammar-24-en-3-yl O-6-deoxy-alpha-D-galactopyranosyl-(1-2)-O-[O-beta-D-glucopyranosyl-(1-6)-O-[beta-D-xylopyranosyl-(1-2)]-beta-D-glucopyranosyl-(1-3)]-alpha-L-arabinopyranoside
• DTXSID301317548
• AKOS030530340
• CS-0018536
• 194851-84-8
• HY-N2046
• Jujuboside DJujuboside A1
• Q-100238
• MFCD11111455

• MDL： MFCD11111455
• Inchi： 1S/C58H94O26/c1-23(2)15-25-16-56(8,72)47-26-9-10-32-54(6)13-12-33(53(4,5)31(54)11-14-55(32,7)57(26)21-58(47,84-25)76-22-57)80-51-46(83-50-43(71)38(66)34(62)24(3)77-50)44(28(61)19-74-51)81-52-45(82-49-41(69)35(63)27(60)18-73-49)40(68)37(65)30(79-52)20-75-48-42(70)39(67)36(64)29(17-59)78-48/h15,24-52,59-72H,9-14,16-22H2,1-8H3/t24-,25+,26-,27-,28+,29-,30-,31+,32-,33+,34+,35+,36-,37-,38+,39+,40+,41-,42-,43-,44+,45-,46-,47+,48-,49+,50-,51+,52+,54+,55-,56+,57+,58+/m1/s1
• InChI Key： KVKRFLVYJLIZFD-DNXUZUIXSA-N
• SMILES： O1C[C@@]23C[C@@]41[C@H]([C@](C)(C[C@H](/C=C(\C)/C)O4)O)[C@H]2CC[C@@H]1[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]2CC[C@@]31C)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 1206.60000
• Monoisotopic Mass: 1206.60333310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 84
• Rotatable Bond Count: 13
• Complexity: 2330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 34
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 394Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.50
• PSA: 393.98000
• LogP: -2.71820

Jujuboside D Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：(BD636812)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Jujuboside D

Introduction to Jujuboside D (CAS No. 194851-84-8)

Jujuboside D, also known as CAS No. 194851-84-8, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound is primarily isolated from the fruits of Ziziphus jujuba, commonly known as the Chinese jujube or red date. The plant has been traditionally used in Chinese medicine for its various health benefits, and modern scientific research has now begun to unravel the molecular mechanisms underlying these effects.

The chemical structure of Jujuboside D belongs to the class of triterpenoid saponins, which are known for their diverse biological activities. Saponins are amphipathic molecules with a sugar moiety attached to a non-sugar aglycone part. In the case of Jujuboside D, the aglycone is a triterpene derivative, which contributes to its unique pharmacological properties. Recent studies have highlighted its potential as an anti-inflammatory, antioxidant, and neuroprotective agent.

One of the most promising areas of research on Jujuboside D is its anti-inflammatory activity. Inflammation is a key factor in many chronic diseases, including cardiovascular disorders, cancer, and neurodegenerative conditions. Experimental studies have demonstrated that Jujuboside D inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a potential candidate for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, Jujuboside D has also shown potent antioxidant activity. Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and antioxidants in the body, is implicated in aging and various diseases. Jujuboside D has been found to scavenge free radicals and reduce oxidative damage in cellular models. This makes it a valuable compound for exploring its role in oxidative stress-related conditions.

The neuroprotective effects of Jujuboside D are another area of intense research interest. Studies have indicated that it can protect neurons from damage induced by oxidative stress and inflammation. For instance, in models of Alzheimer's disease, Jujuboside D has been shown to inhibit amyloid-beta-induced neurotoxicity and improve cognitive function. These results underscore its potential as a therapeutic agent for neurodegenerative disorders.

Recent advancements in analytical techniques have enabled researchers to better understand the pharmacokinetics and bioavailability of Jujuboside D. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has been instrumental in determining its absorption, distribution, metabolism, and excretion profiles. These studies are crucial for optimizing its delivery and ensuring maximum therapeutic efficacy.

The application of Jujuboside D extends beyond traditional medicine into modern drug development. Pharmaceutical companies are exploring its potential as a lead compound for developing new drugs targeting inflammation, oxidative stress, and neurodegeneration. Collaborative efforts between academia and industry are paving the way for preclinical trials to assess its safety and efficacy in human subjects.

In conclusion, Jujuboside D (CAS No. 194851-84-8) represents a significant advancement in natural product research with promising therapeutic applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a compelling candidate for drug development. As research continues to unfold, Jujuboside D holds great potential for contributing to innovative treatments for chronic diseases.